Cas no 1261460-11-0 (5-Chloro-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-ol)

5-Chloro-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-ol structure
1261460-11-0 structure
Product Name:5-Chloro-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
CAS No:1261460-11-0
MF:C13H8ClF3O2
MW:288.649633407593
MDL:MFCD18315777
CID:2761215
PubChem ID:53221510
Update Time:2025-04-21

5-Chloro-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-CHLORO-5-(3-TRIFLUOROMETHOXYPHENYL)PHENOL
    • 5-Chloro-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
    • 1261460-11-0
    • MFCD18315777
    • 3-Chloro-5-(3-trifluoromethoxyphenyl)phenol, 95%
    • DTXSID50686151
    • MDL: MFCD18315777
    • Inchi: 1S/C13H8ClF3O2/c14-10-4-9(5-11(18)7-10)8-2-1-3-12(6-8)19-13(15,16)17/h1-7,18H
    • InChI Key: AIRHHALVOVRKIQ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)C1C=CC=C(C=1)OC(F)(F)F)O

Computed Properties

  • Exact Mass: 288.0164917Da
  • Monoisotopic Mass: 288.0164917Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 29.5Ų

5-Chloro-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-ol Pricemore >>

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1261460-11-0 97%
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abcr
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